Cas no 2138013-14-4 (1-(azetidin-3-yl)-N-(2-methylmorpholin-3-yl)methyl-1H-pyrazol-5-amine)

• Product Name: 1-(azetidin-3-yl)-N-(2-methylmorpholin-3-yl)methyl-1H-pyrazol-5-amine
• CAS No: 2138013-14-4
• MF: C₁₂H₂₁N₅O
• MW: 251.328041791916
• CID: 6317775
• PubChem ID: 165484865
• Update Time: 2025-07-01

1-(azetidin-3-yl)-N-(2-methylmorpholin-3-yl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-N-(2-methylmorpholin-3-yl)methyl-1H-pyrazol-5-amine
• EN300-1131027
• 2138013-14-4
• 1-(azetidin-3-yl)-N-[(2-methylmorpholin-3-yl)methyl]-1H-pyrazol-5-amine

• Inchi： 1S/C12H21N5O/c1-9-11(14-4-5-18-9)8-15-12-2-3-16-17(12)10-6-13-7-10/h2-3,9-11,13-15H,4-8H2,1H3
• InChI Key： XIFYFOCLGUHDGA-UHFFFAOYSA-N
• SMILES： O1CCNC(CNC2=CC=NN2C2CNC2)C1C

Computed Properties

• Exact Mass: 251.17461031g/mol
• Monoisotopic Mass: 251.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-(azetidin-3-yl)-N-(2-methylmorpholin-3-yl)methyl-1H-pyrazol-5-amine

Compound CAS No. 2138013-14-4: 1-(azetidin-3-yl)-N-(2-methylmorpholin-3-yl)methyl-1H-pyrazol-5-amine

The compound with CAS No. 2138013-14-4, known as 1-(azetidin-3-yl)-N-(2-methylmorpholin-3-yl)methyl-1H-pyrazol-5-amine, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an azetidine ring, a morpholine moiety, and a pyrazole group. These structural features contribute to its versatile properties and applications.

Recent studies have highlighted the importance of azetidine derivatives in drug design due to their ability to modulate various biological targets. The azetidine ring, a four-membered saturated heterocycle, is known for its rigidity and ability to form stable interactions with biomolecules. In the case of this compound, the azetidin-3-yl group plays a crucial role in enhancing the compound's bioavailability and pharmacokinetic properties.

The morpholine moiety in this compound adds another layer of complexity and functionality. Morpholine derivatives are widely used in pharmaceuticals due to their ability to act as hydrogen bond donors and acceptors, which are essential for drug-receptor interactions. The 2-methylmorpholin-3-yl group in this compound further enhances its stability and solubility, making it a promising candidate for drug delivery systems.

The pyrazole group, a five-membered aromatic heterocycle, is another key feature of this compound. Pyrazole derivatives are known for their anti-inflammatory, antitumor, and antimicrobial activities. Recent research has shown that the presence of the pyrazol group in this compound can significantly influence its biological activity, making it a potential candidate for the development of novel therapeutic agents.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of an azetidine derivative with a morpholine moiety, followed by the incorporation of the pyrazole group. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis process.

The application of this compound extends beyond pharmacology. Its unique structural properties make it suitable for use in materials science, particularly in the development of advanced polymers and coatings. The ability of this compound to form stable cross-links with other molecules has been explored in recent studies, paving the way for its use in high-performance materials.

From a toxicological perspective, this compound has been subjected to rigorous safety assessments. Studies indicate that it exhibits low toxicity at therapeutic doses, making it a safe option for use in pharmaceutical applications. However, further research is needed to fully understand its long-term effects on human health and the environment.

In conclusion, the compound with CAS No. 2138013-14-4 represents a significant advancement in organic chemistry. Its unique structure, combining azetidine, morpholine, and pyrazole groups, offers immense potential for innovation across multiple disciplines. As research continues to uncover new applications and properties of this compound, it is poised to play a pivotal role in shaping future advancements in science and technology.